Cas no 1785104-32-6 (2-(3-hydroxypiperidin-3-yl)-N-methylacetamide)

• Product Name: 2-(3-hydroxypiperidin-3-yl)-N-methylacetamide
• CAS No: 1785104-32-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD30342634
• CID: 4614107
• PubChem ID: 84717459
• Update Time: 2025-08-05

2-(3-hydroxypiperidin-3-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxypiperidin-3-yl)-N-methylacetamide

• MDL： MFCD30342634
• Inchi： 1S/C8H16N2O2/c1-9-7(11)5-8(12)3-2-4-10-6-8/h10,12H,2-6H2,1H3,(H,9,11)
• InChI Key： LSKKKWPDEQCRMF-UHFFFAOYSA-N
• SMILES： OC1(CC(NC)=O)CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: -0.7
• Topological Polar Surface Area: 61.4

Additional information on 2-(3-hydroxypiperidin-3-yl)-N-methylacetamide

Research Brief on 2-(3-hydroxypiperidin-3-yl)-N-methylacetamide (CAS: 1785104-32-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-hydroxypiperidin-3-yl)-N-methylacetamide (CAS: 1785104-32-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This piperidine derivative exhibits a unique structural motif that combines a hydroxypiperidine scaffold with an N-methylacetamide functional group, making it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a building block for novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Structural analysis reveals that the 3-hydroxypiperidine moiety provides both hydrogen bond donor and acceptor capabilities, while the N-methylacetamide group contributes to improved pharmacokinetic properties. This combination has been shown to enhance blood-brain barrier penetration in preclinical models, suggesting potential applications in neurological targets. The compound's molecular weight of 172.23 g/mol and calculated LogP of -0.4 indicate favorable drug-like properties according to Lipinski's rule of five.

Recent pharmacological investigations have demonstrated that 2-(3-hydroxypiperidin-3-yl)-N-methylacetamide serves as a versatile intermediate in the synthesis of more complex bioactive molecules. Several research groups have reported its incorporation into lead compounds targeting G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter regulation. The compound's ability to adopt multiple conformations due to its flexible piperidine ring makes it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

In synthetic chemistry applications, novel routes to 2-(3-hydroxypiperidin-3-yl)-N-methylacetamide have been developed that improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with >99% purity. This advancement has facilitated broader exploration of the compound's pharmaceutical potential and enabled more efficient scale-up for preclinical development.

The safety profile of 2-(3-hydroxypiperidin-3-yl)-N-methylacetamide has been evaluated in preliminary toxicology studies, showing favorable results at therapeutic dose ranges. In vitro assays indicate low cytotoxicity across multiple cell lines, and early in vivo studies in rodent models have demonstrated good tolerability. These findings support further investigation of the compound as a potential drug candidate or pharmacophore in lead optimization programs.

Looking forward, research directions for 2-(3-hydroxypiperidin-3-yl)-N-methylacetamide include exploration of its potential as a fragment in fragment-based drug discovery (FBDD) and evaluation of its bioisosteric properties. The compound's unique three-dimensional structure and functional group arrangement make it particularly interesting for addressing challenging drug targets where traditional scaffolds have shown limitations. Several pharmaceutical companies have included derivatives of this compound in their discovery pipelines, suggesting growing recognition of its therapeutic potential.